Cas no 1384430-55-0 (2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride)

• Product Name: 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride
• CAS No: 1384430-55-0
• MF: C₁₂H₁₈ClNOS
• MW: 259.795421123505
• CID: 5050600
• PubChem ID: 71755422
• Update Time: 2025-10-31

2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride
• NE40494
• 2-(4-methylpiperidin-1-yl)-1-thiophen-2-ylethanone;hydrochloride
• 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride

• Inchi： 1S/C12H17NOS.ClH/c1-10-4-6-13(7-5-10)9-11(14)12-3-2-8-15-12;/h2-3,8,10H,4-7,9H2,1H3;1H
• InChI Key： NKTJCUPSEXORTD-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CN1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 48.6

Additional information on 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride

Introduction to 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride (CAS No. 1384430-55-0)

2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride, identified by its CAS number 1384430-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 4-methylpiperidine moiety linked to a thiophene ring through an acetyl group, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical and pharmacological studies.

The 4-methylpiperidine component is a common pharmacophore in drug design, known for its ability to modulate receptor binding and improve pharmacokinetic properties. Its incorporation into 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride suggests potential applications in the development of central nervous system (CNS) drugs, where the piperidine ring often contributes to favorable blood-brain barrier penetration. Additionally, the thiophene ring is a versatile scaffold found in numerous bioactive molecules, including antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled the systematic screening of such heterocyclic compounds for novel therapeutic targets. The structural features of 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride make it a promising candidate for further investigation in the context of enzyme inhibition and receptor interaction studies. For instance, its dual functionality—combining the lipophilic piperidine moiety with the aromatic thiophene—could facilitate binding to both intracellular and extracellular targets.

In the realm of drug discovery, the synthesis of derivatives of this compound has been explored to optimize its pharmacological profile. Modifications such as halogenation or alkylation of the thiophene ring could alter its binding affinity and metabolic stability. Such structural manipulations are often guided by high-throughput screening (HTS) data, which have identified similar scaffolds as hits in various disease-related assays. The hydrochloride salt form, in particular, has been shown to enhance oral bioavailability and reduce variability in clinical settings.

The thiophen-2-yl group in 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride is particularly noteworthy due to its role in stabilizing reactive intermediates during metabolic processes. Thiophenes are known for their ability to undergo redox reactions, which can be exploited in designing prodrugs or bioactivatable molecules. This property may be leveraged to develop targeted therapies where activation occurs specifically within diseased tissues or cells.

Moreover, the compound’s potential as an intermediate in medicinal chemistry has not gone unnoticed by academic and industrial researchers. Its framework can serve as a template for generating libraries of analogs with tailored properties. For example, replacing the methyl group on the piperidine ring with other substituents could fine-tune solubility and receptor selectivity. Such modifications are critical for advancing lead compounds toward clinical candidates.

From a synthetic chemistry perspective, the preparation of 2-(4-Methylpiperidin-1-yl)-1-(thiophen-2-yl)ethan-1-one hydrochloride involves multi-step processes that highlight modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the piperidine and thiophene moieties efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

The hydrochloride form is particularly advantageous in formulation development due to its crystalline nature and predictable solubility profile. This makes it easier to incorporate into dosage forms such as tablets or capsules without compromising stability or efficacy. In preclinical studies, formulations containing this compound have demonstrated encouraging results when tested against model biological systems.

Recent publications have begun to explore the pharmacological relevance of similar scaffolds in treating neurological disorders such as Parkinson’s disease and epilepsy. The 4-methylpiperidine moiety is often associated with dopaminergic activity, while the thiophene ring may contribute to anticonvulsant effects through modulation of ion channels or neurotransmitter receptors. Further research on 2-(4-Methylpiperidin-1-yli)-1-(thiophen-yli)ethan-yone hydrochloride could shed light on these mechanisms and open new avenues for therapeutic intervention.

In conclusion, 2-(4-Methylpiperidin-yli)-1-(thiophen-yli)ethan-yone hydrochloride (CAS No. 1384430–55–0) represents a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of functional groups—particularly the 4-methylpiperidine and thiophene moieties—makes it a valuable scaffold for medicinal chemistry innovation. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in future drug development efforts.